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Compound of Interest

Compound Name: Methyl 5-oxazolecarboxylate

Cat. No.: B055535 Get Quote

An In-depth Technical Guide to Methyl 5-
oxazolecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analytical methodologies related to Methyl 5-oxazolecarboxylate.

This document is intended to serve as a core resource for researchers and professionals

involved in drug discovery and development, offering detailed data and procedural insights.

Core Chemical and Physical Properties
Methyl 5-oxazolecarboxylate is a heterocyclic organic compound with a five-membered

oxazole ring substituted with a methyl carboxylate group. Its fundamental properties are crucial

for its handling, characterization, and application in chemical synthesis.
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Property Value

CAS Number 121432-12-0

Molecular Formula C₅H₅NO₃

Molecular Weight 127.10 g/mol

Appearance White to off-white solid

Melting Point 44-46 °C

Boiling Point 184.0 ± 13.0 °C (Predicted)

Density 1.229 ± 0.06 g/cm³ (Predicted)

pKa -1.19 ± 0.10 (Predicted)

Storage
Store under inert gas (Nitrogen or Argon) at 2-

8°C

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of Methyl
5-oxazolecarboxylate. While a specific, comprehensive public database of spectra for this

exact compound is not readily available, typical chemical shifts for similar oxazole structures

can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on

the oxazole ring and the methyl group of the ester. The chemical shifts of the ring protons are

influenced by the electronegativity of the adjacent oxygen and nitrogen atoms.

¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework of the

molecule. The carbonyl carbon of the ester group will appear significantly downfield. A study

on a similar compound, methyl 5-(N-Boc-piperidin-4-yl)-1,2-oxazole-4-carboxylate, showed

characteristic signals for the oxazole ring carbons at approximately δ 108.3 (C-4), 150.2 (C-

3), and 179.5 (C-5) ppm.[1]
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Experimental Protocols
The following sections detail representative experimental procedures for the synthesis,

purification, and analysis of Methyl 5-oxazolecarboxylate, based on established methods for

analogous compounds.

Synthesis: Representative Protocol via 1,3-Dipolar
Cycloaddition
A common and effective method for the synthesis of the oxazole ring is through a 1,3-dipolar

cycloaddition reaction. A plausible synthetic route for Methyl 5-oxazolecarboxylate involves

the reaction of a nitrile oxide with an alkyne.

Overall Reaction:
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Reagent 1 Intermediate
+ Reagent 2

Reagent 2

Methyl 5-oxazolecarboxylate
Cycloaddition

Crude Product

Silica Gel Column Chromatography

Collect Fractions

TLC Analysis

Pure Methyl 5-oxazolecarboxylate

Combine Pure Fractions
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Purified Sample

HPLC Analysis

NMR Spectroscopy

Purity and Structural Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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